Cas no 865611-96-7 (N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide)

• Product Name: N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide
• CAS No: 865611-96-7
• MF: C₂₅H₂₈N₂O₃S
• MW: 436.566425323486
• CID: 6336230
• PubChem ID: 4100732
• Update Time: 2025-06-10

N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide
• IDI1_023919
• AKOS001689137
• N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-N-mesitylmethanesulfonamide
• AKOS016323948
• F1481-0090
• HMS1490B03
• 865611-96-7
• BRD-A76164679-001-01-8
• N-(3-carbazol-9-yl-2-hydroxypropyl)-N-(2,4,6-trimethylphenyl)methanesulfonamide
• (3-carbazol-9-yl-2-hydroxypropyl)(methylsulfonyl)(2,4,6-trimethylphenyl)amine
• N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-N-(2,4,6-trimethylphenyl)methanesulfonamide
• ChemDiv3_006009

• Inchi： 1S/C25H28N2O3S/c1-17-13-18(2)25(19(3)14-17)27(31(4,29)30)16-20(28)15-26-23-11-7-5-9-21(23)22-10-6-8-12-24(22)26/h5-14,20,28H,15-16H2,1-4H3
• InChI Key： ZAWMRUFUSXUVSJ-UHFFFAOYSA-N
• SMILES： S(C)(N(C1C(C)=CC(C)=CC=1C)CC(CN1C2C=CC=CC=2C2=CC=CC=C12)O)(=O)=O

Computed Properties

• Exact Mass: 436.18206393g/mol
• Monoisotopic Mass: 436.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 70.9Ų

Additional information on N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide

Introduction to N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide (CAS No. 865611-96-7)

N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceuticals and materials science. This compound, identified by its CAS number 865611-96-7, has garnered significant attention due to its unique chemical properties and the promising avenues it opens for research and development.

The molecular structure of this compound encompasses several key functional groups, including a carbazole moiety, a hydroxypropyl group, and a methanesulfonamide moiety attached to a 2,4,6-trimethylphenyl group. The presence of these functional groups not only contributes to the compound's reactivity but also suggests potential applications in various chemical and biological processes.

Recent studies have highlighted the importance of carbazole derivatives in the development of novel pharmaceuticals. Carbazole-based compounds are known for their broad spectrum of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The incorporation of a carbazole ring into the molecular framework of N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide may enhance its pharmacological efficacy and make it a valuable candidate for further investigation.

The hydroxypropyl group in this compound introduces a polar region that can improve solubility and bioavailability, which are critical factors in drug design. This feature makes N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide a promising candidate for oral or parenteral administration. Additionally, the methanesulfonamide moiety is often employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability.

The 2,4,6-trimethylphenyl group adds another layer of complexity to the compound's structure. This aromatic ring system can influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. The trimethyl substituents may also contribute to the compound's lipophilicity, which is an important consideration in drug formulation and delivery.

In the realm of materials science, N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide has shown potential as a building block for advanced materials. Carbazole derivatives are widely used in the synthesis of organic semiconductors and light-emitting diodes (OLEDs) due to their excellent charge transport properties. The unique structural features of this compound may enable the development of novel materials with enhanced performance characteristics.

Recent advancements in computational chemistry have facilitated the exploration of the structural and functional properties of complex organic molecules like N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide. Molecular modeling studies have revealed insights into its binding interactions with potential biological targets, providing a foundation for rational drug design. These computational approaches are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which further refine our understanding of the compound's structure.

The synthesis of N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These include palladium-catalyzed cross-coupling reactions, which are essential for constructing complex aromatic systems.

The pharmacological potential of this compound has prompted researchers to explore its effects on various disease models. Preclinical studies have indicated that derivatives of carbazole exhibit significant therapeutic benefits in conditions such as neurodegenerative diseases and cancer. The unique combination of functional groups in N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide suggests that it may possess similar properties and could be developed into a novel therapeutic agent.

In conclusion, N-3-(9H-carbazol-9-yl)-2-hydroxypropyl-N-(2,4,6-trimethylphenyl)methanesulfonamide (CAS No. 865611-96-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its intricate molecular structure and diverse functional groups make it a valuable subject for further research. As our understanding of its properties continues to grow，this compound is poised to play a crucial role in the development of innovative solutions across multiple scientific disciplines.